Cas no 2437-18-5 (2-Naphthalenecarboxylic acid, 5-hydroxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 5-hydroxy-
• CAS No: 2437-18-5
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD18417858
• CID: 238570
• PubChem ID: 11679946
• Update Time: 2025-11-02

2-Naphthalenecarboxylic acid, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 5-hydroxy-
• 5-hydroxy-2-napthalenecarboxylic acid
• 5-hydroxynaphthalene-2-carboxylic acid
• DTXSID20470483
• SCHEMBL186327
• 1-hydroxynaphthalene-6-carboxylic acid
• 5-hydroxy-2-napthalene carboxylic acid
• SY282882
• SMAMQSIENGBTRV-UHFFFAOYSA-N
• 2437-18-5
• MFCD18417858
• FT-0719322
• 5-hydroxy-2-naphthoic acid

• MDL： MFCD18417858
• Inchi： 1S/C11H8O3/c12-10-3-1-2-7-6-8(11(13)14)4-5-9(7)10/h1-6,12H,(H,13,14)
• InChI Key： SMAMQSIENGBTRV-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC(C(=O)O)=CC=C21

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Naphthalenecarboxylic acid, 5-hydroxy-

5-Hydroxy-2-Naphthalenecarboxylic Acid (CAS No. 2437-18-5): Properties, Applications, and Market Insights

5-Hydroxy-2-Naphthalenecarboxylic Acid (CAS No. 2437-18-5) is a specialized organic compound belonging to the naphthalene derivative family. This compound, also known as 5-hydroxy-2-naphthoic acid, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and versatile applications. With the increasing demand for high-performance intermediates in drug synthesis and material science, 5-Hydroxy-2-Naphthalenecarboxylic Acid has become a subject of extensive research and commercial interest.

The molecular formula of 5-Hydroxy-2-Naphthalenecarboxylic Acid is C₁₁H₈O₃, and it features a naphthalene ring system substituted with a carboxylic acid group at the 2-position and a hydroxyl group at the 5-position. This arrangement imparts distinct chemical properties, making it valuable for various synthetic applications. Researchers often explore its solubility in organic solvents, thermal stability, and reactivity in coupling reactions, which are critical for designing advanced materials and bioactive molecules.

One of the most prominent applications of 5-Hydroxy-2-Naphthalenecarboxylic Acid is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its structural motif is frequently incorporated into molecules targeting enzyme inhibition and receptor modulation. Additionally, the compound's ability to form stable complexes with metals has led to its use in coordination chemistry and catalysis.

In material science, 5-Hydroxy-2-Naphthalenecarboxylic Acid is employed in the development of organic semiconductors and liquid crystals. Its conjugated π-electron system enhances charge transport properties, making it suitable for optoelectronic devices such as OLEDs and solar cells. Recent studies have also explored its potential in supramolecular chemistry, where it acts as a building block for designing functional nanostructures.

The global market for 5-Hydroxy-2-Naphthalenecarboxylic Acid is expanding, driven by the growing demand for high-purity chemical intermediates in Asia-Pacific and North America. Manufacturers are focusing on green synthesis methods to reduce environmental impact, aligning with the increasing emphasis on sustainable chemistry. Industry reports highlight its role in biodegradable polymers and eco-friendly coatings, reflecting broader trends toward sustainability.

For researchers and procurement specialists, understanding the supply chain dynamics of 5-Hydroxy-2-Naphthalenecarboxylic Acid is crucial. Factors such as raw material availability, production scalability, and regulatory compliance significantly influence its commercial viability. Analytical techniques like HPLC and mass spectrometry are routinely used to ensure product quality, addressing concerns about impurity profiles in bulk quantities.

Emerging applications in agrochemicals and dye synthesis further underscore the versatility of 5-Hydroxy-2-Naphthalenecarboxylic Acid. Its derivatives are investigated for pesticide formulations and colorant stability, responding to industry needs for safer and more efficient alternatives. Collaborative R&D efforts between academia and industry continue to unlock new possibilities for this multifunctional compound.

In conclusion, 5-Hydroxy-2-Naphthalenecarboxylic Acid (CAS No. 2437-18-5) represents a critical building block in modern chemistry. Its applications span pharmaceuticals, advanced materials, and environmental technologies, making it a compound of enduring relevance. As innovation progresses, its role in addressing challenges like drug discovery and renewable energy will likely grow, solidifying its position in the chemical landscape.